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Compound of Interest

Compound Name: 2-Chloromalonaldehyde

Cat. No.: B104417

Essential Safety and Handling Guide for 2-
Chloromalonaldehyde

For researchers, scientists, and drug development professionals, the safe handling of 2-
Chloromalonaldehyde is paramount. This guide provides immediate, essential safety
protocols, personal protective equipment (PPE) recommendations, and disposal plans to
ensure laboratory safety and operational integrity.

Chemical Identifier:

Name: 2-Chloromalonaldehyde

Synonyms: 2-chloropropanedial, Chloromalondialdehyde

CAS Number: 36437-19-1

Molecular Formula: C3sHs3CIO:2

Molecular Weight: 106.51 g/mol [1]

Hazard Summary: 2-Chloromalonaldehyde is classified as a hazardous substance. It is
harmful if swallowed, in contact with skin, or inhaled.[1] It is known to cause skin irritation and
serious eye irritation, and may also cause respiratory irritation.[1][2][3]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to mitigate the risks
associated with handling 2-Chloromalonaldehyde. The following table summarizes the
required PPE.
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Protection Type

Specific Recommendations

Purpose

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH (US)
standards). A face shield may
be necessary for splash

hazards.

To prevent contact with eyes,
which can cause serious
irritation.[2][3]

Skin Protection

Chemical-resistant, impervious
clothing such as a lab coat,
long-sleeved shirt, and long
pants should be worn.[4] For
larger quantities, a chemical-
resistant apron or coveralls is

recommended.

To prevent skin contact and
irritation.[2][3][4]

Hand Protection

Handle with chemical-
impermeable gloves (e.qg.,
Nitrile, Neoprene, or Butyl
rubber).[2][4] Gloves must be
inspected prior to use. It is
recommended to use double
gloves, especially when
working within a containment
system like a biological safety
cabinet.[5]

To prevent skin absorption and
irritation.[2][3]

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood.[2][4] If exposure limits
are exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
recommended.[4] For
firefighting or significant spills,

a self-contained breathing

To prevent inhalation, which
can be harmful and cause

respiratory irritation.[2][3]
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apparatus (SCBA) is
necessary.[2][3]

Operational Plan for Safe Handling

A systematic workflow is essential for minimizing exposure and ensuring a safe laboratory
environment.

Preparation:

» Review Safety Data Sheet (SDS): Thoroughly review the SDS for 2-Chloromalonaldehyde
before commencing any work.[4]

e Assemble PPE: Ensure all necessary PPE is readily available and in good condition.[4]

» Prepare Work Area: Work should be conducted in a well-ventilated area, such as a chemical
fume hood.[2][4] Ensure that an emergency eyewash station and safety shower are easily
accessible.[3][4]

Handling:

Avoid Dust Formation: When handling the solid form of 2-Chloromalonaldehyde, use
careful scooping techniques to avoid generating dust.[2][3][4]

e Weighing: Use a balance inside a fume hood or a ventilated balance enclosure for weighing
the compound.[4]

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.[4]

o General Precautions: Do not eat, drink, or smoke when using this product.[2][3] Wash hands
thoroughly after handling.[2][3]

Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

o Keep refrigerated.[3]
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o Store away from incompatible materials, such as strong oxidizing agents.[3]

e The storage area should be locked up.[2][3]

Emergency Procedures

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes while removing all
contaminated clothing and shoes. Get medical
attention.[2][3]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to

do so. Continue rinsing. Get medical attention.

[2](3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[2]

Disposal Plan

Proper disposal of 2-Chloromalonaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Chemical Waste: All waste containing 2-Chloromalonaldehyde should be collected in a

suitable, closed, and properly labeled container for disposal.[2]
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o Contaminated Materials: Items such as gloves, weighing boats, and absorbent pads that are
contaminated with the chemical should be placed in a sealed, labeled container and
disposed of as hazardous chemical waste.[4]

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate must be collected and treated as hazardous waste. Dispose of the rinsed container
according to institutional guidelines.[4]

Disposal Method:

o Disposal of 2-Chloromalonaldehyde must be carried out by a licensed hazardous waste
disposal company in accordance with all local, state, and federal regulations.[2][3][6]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-
Chloromalonaldehyde, from initial preparation to final disposal.
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Caption: Workflow for the Safe Handling of 2-Chloromalonaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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